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Compound of Interest

Compound Name: Nickel-Wolfram

Cat. No.: B15470945

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term stability of Nickel-Tungsten (Ni-
W) coatings against traditional hard chromium and other alternatives. The following sections
present supporting experimental data, detailed methodologies for key experiments, and visual
representations of workflows and comparative performance.

Data Presentation: Performance Comparison

The long-term stability of a coating is a critical factor in its performance and reliability. This is
typically assessed by evaluating its resistance to wear and corrosion over time. The following
tables summarize the quantitative data from various studies comparing Ni-W coatings with hard
chromium (HC) and other alternatives.

Table 1: Wear Resistance Properties
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. Wear Rate o )
Coating Test Coefficient Microhardn
(x 10-¢ L Source(s)
Type Method of Friction ess (HV)
mm3/Nm)
As-Deposited  Pin-on-Disc
_ 3.329 0.42 650 - 850 [1]
Ni-W (ASTM G99)
Heat-Treated Pin-on-Disc
_ - - 950 - 1100 [2]
Ni-W (400°C)  (ASTM G99)
Hard
) Pin-on-Disc
Chromium ~5.0-15.0 0.5-0.8 850 - 1050 [3]
(ASTM G99)
(HC)
Ni-P (as- Pin-on-Disc
_ - ~0.6 ~500 [4]
deposited) (ASTM G99)
Ni-P (heat- Pin-on-Disc
- - ~1000 [4]
treated) (ASTM G99)
WC-Co Pin-on-Disc
0.5-2.0 0.4-0.6 1100 - 1300
(HVOF) (ASTM G99)
Table 2: Corrosion Resistance Properties
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Corrosion Salt Spray
. Current (ASTM B117) -
Coating Type Test Method . Source(s)
Density Hours to
(nAlcm?) Failure
As-Deposited Ni-  Potentiodynamic
o 1.5-5.0 > 500 [5]
w Polarization
Heat-Treated Ni-  Potentiodynamic
o 05-1.0 > 1000 [1]
W (600°C) Polarization
Hard Chromium Potentiodynamic
o 5.0-20.0 24 - 96 [6]
(HC) Polarization
Ni-P (high P, as- Potentiodynamic
_ o ~1.0 > 1000 [4]
deposited) Polarization
CrsC2-NiCr Potentiodynamic
o <1.0 > 1000 [1]
(HVOF) Polarization

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These

protocols are based on internationally recognized standards to ensure reproducibility and

comparability of the results.

ASTM B117: Standard Practice for Operating Salt Spray
(Fog) Apparatus

This test provides a controlled corrosive environment to evaluate the corrosion resistance of

coatings.

o Apparatus: A closed salt spray cabinet equipped with a salt solution reservoir, a compressed

air supply, atomizing nozzles, specimen supports, a heating system, and controls for

temperature and pressure.

o Salt Solution: A 5% by weight solution of sodium chloride (NaCl) in distilled or deionized

water. The pH of the collected solution should be maintained between 6.5 and 7.2.
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o Temperature: The exposure zone of the salt spray cabinet is maintained at a constant
temperature of 35 + 2°C.

e Specimen Preparation: Test specimens are cleaned to remove any oil, grease, or dirt. Cut
edges are typically protected with a suitable coating to prevent premature corrosion.

e Procedure:
o Specimens are placed in the cabinet at an angle of 15 to 30 degrees from the vertical.
o The salt solution is atomized into a dense fog that fills the chamber.

o The test is run for a specified duration, which can range from a few hours to over 1000
hours, depending on the coating's expected resistance.

o Evaluation: After the test, specimens are rinsed in clean water, dried, and immediately
examined for signs of corrosion, such as rust, blistering, or pitting. The extent of corrosion is
often rated according to standardized charts.

ASTM G99: Standard Test Method for Wear Testing with
a Pin-on-Disc Apparatus

This test determines the wear characteristics of materials in sliding contact.

e Apparatus: A pin-on-disc tribometer consisting of a stationary pin that is in contact with a
rotating disc. The apparatus allows for the control of applied load, rotational speed, and test
duration.

e Specimens:
o Pin: A stationary specimen with a defined geometry (e.g., a ball or a flat-ended cylinder).
o Disc: Arotating flat specimen against which the pin slides.

» Procedure:

o The pin is pressed against the disc with a specified normal force.
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o The disc is rotated at a constant speed for a predetermined number of cycles or sliding
distance.

o The frictional force between the pin and the disc is continuously monitored and recorded.

e Evaluation:

o Wear Rate: The volume of material lost from both the pin and the disc is determined. This
can be calculated from mass loss measurements (if significant) or by measuring the
dimensions of the wear track using a profilometer. The wear rate is then calculated as the
volume loss per unit of sliding distance and per unit of applied load (mm3/Nm).

o Coefficient of Friction: The average coefficient of friction is calculated from the recorded
frictional force and the applied normal load.

Visualizations

The following diagrams illustrate the experimental workflow for evaluating coating stability and
the logical relationships in comparing the performance of different coatings.
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Caption: Experimental workflow for validating long-term coating stability.
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Caption: Comparative performance of Ni-W coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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